Cas no 35455-79-9 (5-Methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one)

• Product Name: 5-Methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one
• CAS No: 35455-79-9
• MF: C₅H₆N₂OS
• MW: 142.178939342499
• MDL: MFCD27996854
• CID: 295639
• PubChem ID: 5324560
• Update Time: 2025-04-19

5-Methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone,3,4-dihydro-5-methyl-4-thioxo-
• 2-Oxo-4-mercapto-5-methylpyrimidine
• 4-Thio-5-methylpyrimidin-2-one
• 4-Thiothymine
• 5-Methyl-4-thiouracil
• Thymine,4-thio- (7CI,8CI)
• 5-methyl-4-thioxo-3,4-dihydro-2(1H)-pyrimidinone
• FT-0701093
• SB56087
• InChI=1/C5H6N2OS/c1-3-2-6-5(8)7-4(3)9/h2H,1H3,(H2,6,7,8,9
• 5-methyl-4-thioxo-1H-pyrimidin-2-one
• AKOS006349312
• SCHEMBL19363733
• BS-53059
• SCHEMBL65835
• 35455-79-9
• SCHEMBL10402389
• 5-methyl-4-sulfanylidene-1H-pyrimidin-2-one
• 2(1H)-pyrimidinone, 3,4-dihydro-5-methyl-4-thioxo-
• 2(1H)-Pyrimidinone, 3,4-dihydro-5-methyl-4-thioxo- (9CI)
• DB-280462

• MDL： MFCD27996854
• Inchi： 1S/C5H6N2OS/c1-3-2-6-5(8)7-4(3)9/h2H,1H3,(H2,6,7,8,9)
• InChI Key： GSPMCUUYNASDHM-UHFFFAOYSA-N
• SMILES： S=C1C(C)=CNC(N1)=O

Computed Properties

• Exact Mass: 142.02018
• Monoisotopic Mass: 142.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0
• Topological Polar Surface Area: 73.2A^2

Experimental Properties

• PSA: 41.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones